N-(3-nitrophenyl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(3-nitrophenyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C18H12N4O5/c23-15(20-11-4-3-5-12(8-11)22(25)26)9-21-10-19-16-13-6-1-2-7-14(13)27-17(16)18(21)24/h1-8,10H,9H2,(H,20,23)
• InChI Key: AYPWEGJZXSDWJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C(=O)N(C=N3)CC(=O)NC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C18H12N4O5
• Molecular Weight: 364.3 g/mol

Description

N-(3-nitrophenyl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide, also known as NPAO, is a compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. NPAO is a heterocyclic compound that belongs to the benzofuro[3,2-d]pyrimidine family.

Scientific Research Applications

Antimicrobial Activity Research Research involving derivatives of N-(3-nitrophenyl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide has shown promise in the field of antimicrobial activity. Studies have focused on the synthesis of new heterocycles that incorporate various moieties, including the antipyrine moiety, to evaluate their effectiveness as antimicrobial agents. For example, compounds synthesized using key intermediates related to the structure of interest have been tested and evaluated for their antimicrobial properties, showing potential in combating microbial resistance (Bondock et al., 2008).

Cerebral Protection and Anti-anoxic Activity Derivatives similar to N-(3-nitrophenyl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide have been explored for their cerebral protective properties and anti-anoxic activity. Research in this area has led to the synthesis of novel compounds that exhibit promising results in protecting the brain against anoxic damage, demonstrating the versatility of this chemical framework in therapeutic applications (Kuno et al., 1993).

Crystal Structure Analysis The crystal structure of related compounds, such as N-(3-nitrophenyl)acetamide, has been determined, providing valuable insights into their potential as organic non-linear optical materials. Such studies are crucial for understanding the physicochemical properties of these compounds, which could have implications for their use in material science and pharmaceutical research (Mahalakshmi et al., 2002).

Antibacterial and Antifungal Activities Further research into N-substituted benzimidazoles, closely related to N-(3-nitrophenyl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide, has demonstrated significant potent antibacterial activity, particularly against Methicillin Resistant Staphylococcus aureus (MRSA). These findings underscore the potential of such compounds in addressing the growing concern of antibiotic resistance (Chaudhari et al., 2020).